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Compound of Interest

Compound Name: Atazanavir-d9
Cat. No.: B15566281
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
synthetic pathways of Atazanavir-d9, a deuterated isotopologue of the potent HIV-1 protease
inhibitor, Atazanavir. This document details its mechanism of action, chemical characteristics,
and a representative synthetic protocol, designed to be a valuable resource for professionals in
drug development and virology research.

Core Chemical Properties

Atazanavir-d9 is the deuterium-labeled version of Atazanavir, where nine hydrogen atoms
have been replaced by deuterium. This isotopic substitution is typically on one of the tert-
leucine moieties and is primarily utilized in pharmacokinetic studies as an internal standard for
mass spectrometry-based quantification. The key chemical properties are summarized below.
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. Atazanavir (for
Property Atazanavir-d9 .
comparison)

Molecular Formula C3sHa3DaN6eO7[1] C3sH52N607[2]

) 713.91 g/mol [1] (Varies
Molecular Weight ) 704.86 g/mol [2]
slightly by source)

CAS Number 1092540-51-6[1][3] 198904-31-3[2]

White to pale yellow crystalline  White to pale yellow crystalline
Appearance

powder[4] powder[4]
Synonyms BMS-232632-d9 BMS-232632, Reyataz[5]

Mechanism of Action: HIV-1 Protease Inhibition

Atazanavir is a highly selective azapeptide inhibitor of the HIV-1 protease enzyme.[5][6][7] This
viral enzyme is critical for the lifecycle of HIV, as it cleaves newly synthesized viral polyproteins
(specifically, the Gag and Gag-Pol polyproteins) into smaller, functional proteins required for the
assembly of mature, infectious virions.[5][6]

Atazanavir mimics the transition state of the peptide substrate that the HIV protease would
normally cleave.[8] It binds tightly to the active site of the protease, competitively inhibiting its
function.[9] This blockade prevents the processing of the polyproteins, resulting in the
production of immature, non-infectious viral particles and thereby halting the spread of the
virus.[2][8] The mechanism of Atazanavir-d9 is identical to that of the non-deuterated parent
compound.
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Mechanism of Atazanavir-d9 Action
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Mechanism of HIV-1 Protease Inhibition by Atazanavir-d9.

Synthesis of Atazanavir-d9

The synthesis of Atazanavir is a complex, multi-step process. Several routes have been
established, with a common and efficient strategy involving the ring-opening of a chiral epoxide
intermediate by a hydrazine derivative.[9][10][11] This method effectively establishes a key
stereocenter early in the synthesis.

To produce Atazanavir-d9, this synthesis is adapted to incorporate a deuterated starting
material. The nine deuterium atoms are located on the tert-butyl group of the N-
(methoxycarbonyl)-L-tert-leucine moiety. Therefore, the synthesis utilizes N-(methoxycarbonyl)-
L-tert-leucine-d9 as a key building block.
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General Synthesis Workflow for Atazanavir-d9
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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